Cas no 1807293-63-5 (Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate
• CAS No: 1807293-63-5
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 4953043
• Update Time: 2025-10-21

Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate

• Inchi： 1S/C10H6F3NO2/c1-16-10(15)6-3-8(11)7(9(12)13)2-5(6)4-14/h2-3,9H,1H3
• InChI Key： AGCVYLFYVFQAQP-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C#N)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate

Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate (CAS No. 1807293-63-5): A Comprehensive Overview

Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate, identified by its CAS number 1807293-63-5, is a fluorinated benzoate derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate consists of a benzoate core substituted with a cyano group at the 2-position, two fluorine atoms at the 4- and 5-positions, and a methyl ester group. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of multiple fluorine atoms in Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate contributes to these advantageous characteristics, potentially making it a versatile building block for the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Fluorinated benzoates have been shown to exhibit inhibitory effects on various enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that certain fluorinated benzoates can interfere with the activity of kinases and other signaling molecules that are crucial for tumor growth and survival. Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate, with its unique structural motifs, may offer new insights into the design of more effective anticancer drugs.

Furthermore, the cyano group in Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate provides a site for further functionalization, allowing chemists to explore diverse chemical modifications. This versatility makes it an attractive scaffold for medicinal chemists who are seeking to develop new molecules with tailored biological activities. The ability to modify both the ester and cyano groups could lead to the discovery of compounds with enhanced pharmacological properties.

The synthesis of Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate involves a series of well-established organic reactions, including nucleophilic substitution, cyanation, and esterification. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is critical for introducing the fluorine atoms at the desired positions. These synthetic strategies have been refined over the years and are now routinely employed in industrial and academic laboratories.

In addition to its pharmaceutical applications, Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate has shown potential in agrochemical research. Fluorinated compounds are known for their ability to improve the efficacy of pesticides and herbicides by enhancing their stability and bioavailability. The structural features of this compound make it a promising candidate for developing new crop protection agents that are both effective and environmentally friendly.

The impact of Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate extends beyond its direct applications in drug discovery and agriculture. Its unique chemical properties also make it a valuable tool for researchers studying molecular recognition and supramolecular chemistry. By serving as a scaffold for designing novel ligands and probes, this compound can contribute to our understanding of complex biological systems.

The future prospects for Methyl 2-cyano-4-difluoromethyl-5-fluorobenzoate are vast and exciting. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in both academic research and industrial development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing its full potential.